Cas no 74897-69-1 (2-Butanone,1-cyclohexyl-3-ethoxy-)

2-Butanone,1-cyclohexyl-3-ethoxy- structure
74897-69-1 structure
Product Name:2-Butanone,1-cyclohexyl-3-ethoxy-
CAS No:74897-69-1
MF:C12H22O2
MW:198.301884174347
CID:557279
PubChem ID:552107
Update Time:2025-04-19

2-Butanone,1-cyclohexyl-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,1-cyclohexyl-3-ethoxy-
    • 1-Cyclohexyl-3-ethoxy-2-butanone
    • 1-cyclohexyl-3-ethoxybutan-2-one
    • OSUQBOYBODOLJQ-UHFFFAOYSA-N
    • 74897-69-1
    • DTXSID70338943
    • 1-Cyclohexyl-3-ethoxy-butan-2-one
    • 1-Cyclohexyl-3-ethoxy-2-butanone #
    • Inchi: 1S/C12H22O2/c1-3-14-10(2)12(13)9-11-7-5-4-6-8-11/h10-11H,3-9H2,1-2H3
    • InChI Key: OSUQBOYBODOLJQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)C(CC1CCCCC1)=O

Computed Properties

  • Exact Mass: 198.161979940g/mol
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

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